Cas no 179056-29-2 ((4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine)

• Product Name: (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine
• CAS No: 179056-29-2
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 6793761
• PubChem ID: 10613669
• Update Time: 2024-09-13

(4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8808069
• N-(3-(1H-Pyrazol-5-yl)benzyl)-1-(4-methoxyphenyl)methanamine
• (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95%
• MFCD34168959
• 1-(4-methoxyphenyl)-N-[[3-(1H-pyrazol-5-yl)phenyl]methyl]methanamine
• (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine
• 179056-29-2

• Inchi： 1S/C18H19N3O/c1-22-17-7-5-14(6-8-17)12-19-13-15-3-2-4-16(11-15)18-9-10-20-21-18/h2-11,19H,12-13H2,1H3,(H,20,21)
• InChI Key： UTQPDSFZUFAARP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNCC1C=CC=C(C2=CC=NN2)C=1

Computed Properties

• Exact Mass: 293.152812238g/mol
• Monoisotopic Mass: 293.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.9Ų